Cas no 35848-90-9 (Butanoic acid, 4,4-dimethoxy-)

• Product Name: Butanoic acid, 4,4-dimethoxy-
• CAS No: 35848-90-9
• Molecular Formula: C₆H₁₂O₄
• Molecular Weight: 148.15708
• CID: 1473657
• PubChem ID: 11286556

Butanoic acid, 4,4-dimethoxy- Properties

Names and Identifiers

• Butanoic acid, 4,4-dimethoxy-
• 4,4-dimethoxybutanoic acid
• AKOS006294752
• 4-dimethoxybutyric acid
• 35848-90-9
• F98279
• DB-137753

• MDL： MFCD06208352
• InChIKey： ZYQXJBONHXBUKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O4/c1-9-6(10-2)4-3-5(7)8/h6H,3-4H2,1-2H3,(H,7,8)
• SMILES： COC(CCC(=O)O)OC

Computed Properties

• Exact Mass: 148.07356
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 148.07355886g/mol
• Heavy Atom Count: 10
• Complexity: 97.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids